Cas no 65490-09-7 (Ethanone, 1-[2-hydroxy-4,6-bis(methoxymethoxy)phenyl]-)

• Product Name: Ethanone, 1-[2-hydroxy-4,6-bis(methoxymethoxy)phenyl]-
• CAS No: 65490-09-7
• MF: C₁₂H₁₆O₆
• MW: 256.251844406128
• CID: 398641
• PubChem ID: 10879697
• Update Time: 2025-04-19

Ethanone, 1-[2-hydroxy-4,6-bis(methoxymethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[2-hydroxy-4,6-bis(methoxymethoxy)phenyl]-
• 1-[2-hydroxy-4,6-bis(methoxymethoxy)phenyl]ethanone
• 65490-09-7
• DTXSID60446920
• QRBAILXEWUGUQB-UHFFFAOYSA-N
• 1-(2-Hydroxy-4,6-bis(methoxymethoxy)phenyl)ethanone
• SCHEMBL656327
• SY249772
• 2',4'-Bis(methoxymethoxy)-6'-hydroxyacetophenone
• 2'-hydroxy-4',6'-bis(methoxymethoxy)acetophenone
• 1-(2-Hydroxy-4,6-bis(methoxymethoxy)phenyl)ethan-1-one
• H1726
• 2 inverted exclamation mark ,4 inverted exclamation mark -Bis(methoxymethoxy)-6 inverted exclamation mark -hydroxyacetophenone
• MFCD27927035
• CS-0454681
• CHEMBL4435440
• E87956

• Inchi： 1S/C12H16O6/c1-8(13)12-10(14)4-9(17-6-15-2)5-11(12)18-7-16-3/h4-5,14H,6-7H2,1-3H3
• InChI Key： QRBAILXEWUGUQB-UHFFFAOYSA-N
• SMILES： O(COC)C1C=C(C=C(C=1C(C)=O)O)OCOC

Computed Properties

• Exact Mass: 256.09468
• Monoisotopic Mass: 256.09468823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 74.2Ų

Experimental Properties

• PSA: 74.22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones